Cas no 16927-49-4 (3-nitro-4-(phenylamino)benzoic acid)

16927-49-4 structure
Product Name:3-nitro-4-(phenylamino)benzoic acid
CAS No:16927-49-4
Molecular Formula:C13H10N2O4
Molecular Weight:258.2295
MDL:MFCD00437310
CID:213630
PubChem ID:3824366
3-nitro-4-(phenylamino)benzoic acid Properties
Names and Identifiers
-
- 4-Anilino-3-nitrobenzoic acid
- Benzoic acid,3-nitro-4-(phenylamino)-
- 2-Nitro-diphenylamin-carbonsaeure-(4)
- 2-nitrodiphenylamine-4-carboxylic acid
- 3-nitro-4-(phenylamino)benzoic acid
- 3-nitro-4-phenylaminobenzoic acid
- 3-nitro-4-phenylamino-benzoic acid
- 4-Anilino-3-nitro-benzoesaeure
- 4-anilino-3-nitro-benzoic acid
- AC1MY0KV
- AC1Q72SH
- CHEMBL237296
- CTK4D3250
- F2158-0870
- Oprea1_851763
- SureCN2338616
- 16927-49-4
- CS-0233014
- UGUUCNPLYAGMNG-UHFFFAOYSA-N
- DTXSID40396914
- 3-nitro-4-(phenylazaniumyl)benzoate
- MFCD00437310
- Z55982605
- 4-ANILINO-3-NITROBENZOICACID
- EN300-13010
- VS-01414
- SB81949
- FT-0681528
- NCGC00335924-01
- 3-Nitro-4-(phenylamino)-benzoic acid
- J-512962
- SCHEMBL2338616
- AB01103106-03
- AKOS000215624
- 3-Nitro-4-phenylamino-benzoic Acid
- 4-anilino-3-nitro-benzoic Acid
- 4-anilino-3-nitrobenzoic acid
- BBL003745
- STK095928
- G76085
- Benzoic acid,3-nitro-4-(phenylaMino)-
-
- MDL: MFCD00437310
- InChIKey: UGUUCNPLYAGMNG-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H10N2O4/c16-13(17)9-6-7-11(12(8-9)15(18)19)14-10-4-2-1-3-5-10/h1-8,14H,(H,16,17)
- SMILES: C1=CC=C(C=C1)NC2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 257.05627
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 258.06405680g/mol
- Heavy Atom Count: 19
- Complexity: 336
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- PSA: 95.3
3-nitro-4-(phenylamino)benzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P007VGI-50mg |
4-Anilino-3-nitrobenzoic acid |
16927-49-4 | 95% | 50mg |
$141.00 | 2024-06-19 | |
A2B Chem LLC | AD66562-50mg |
4-Anilino-3-nitrobenzoic acid |
16927-49-4 | 95% | 50mg |
$279.00 | 2024-04-20 | |
Alichem | A019096352-5g |
4-Anilino-3-nitrobenzoic acid |
16927-49-4 | 95% | 5g |
477.00 USD | ||
Crysdot LLC | CD12134667-5g |
4-Anilino-3-nitrobenzoic acid |
16927-49-4 | 95+% | 5g |
$446 | ||
Enamine | EN300-13010-0.05g |
3-nitro-4-(phenylamino)benzoic acid |
16927-49-4 | 95% | 0.05g |
$67.0 | 2023-04-28 | |
Life Chemicals | F2158-0870-2μmol |
3-nitro-4-(phenylamino)benzoic acid |
16927-49-4 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
Matrix Scientific | 053147-500mg |
4-Anilino-3-nitrobenzoic acid |
16927-49-4 | 500mg |
$237.00 | 2023-09-10 | ||
TRC | N498683-5mg |
3-Nitro-4-(phenylamino)benzoic Acid |
16927-49-4 | 5mg |
$ 50.00 | 2022-06-03 |
3-nitro-4-(phenylamino)benzoic acid Related Literature
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Kranthi Kumar Gangu,Suresh Maddila,Surya Narayana Maddila,Sreekantha B. Jonnalagadda RSC Adv., 2016,6, 58226-58235
-
Qingling Liu,Lennart Bergström Energy Environ. Sci., 2012,5, 7664-7673
-
Shuo-En Wu,Napasorn Phongphaew,Yichen Zhai,Lulu Yao,Hsun-Hao Hsu,Alan Shiller,Jason D. Azoulay Nanoscale, 2022,14, 16110-16119
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Soumen Singha,Bhaskar Khanra,Somen Goswami,Rituparna Mondal,Arka Dey,Sanjoy Kumar Dey,Partha Pratim Ray,Corrado Rizzoli,Rajat Saha,Sanjay Kumar New J. Chem., 2021,45, 20596-20611
-
Shun Shen,Jinfeng Ren,Xiaoyan Zhu,Zhiqing Pang,Xiaohui Lu,Chunhui Deng,Ren Zhang,Xinguo Jiang J. Mater. Chem. B, 2013,1, 1939-1946
-
Emilia Iglesias RSC Adv., 2013,3, 15192-15201
-
Cinzia Chiappe,Daniela Pieraccini Green Chem., 2003,5, 193-197
-
8. Front cover
-
Riccardo Amorati,Luca Valgimigli Org. Biomol. Chem., 2012,10, 4147-4158
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Diego Valencia,Citlalli Zenteno,Perla Morales-Gil,Leonardo Díaz-García,Diana Gómora-Herrera,Eduardo Palacios-González,Jorge Aburto New J. Chem., 2020,44, 2435-2441
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